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Abstract

Flupyrimin is a novel insecticide demonstrating potent activity against a range of economically
important agricultural pests, particularly those infesting rice crops. Its unique mode of action as
a nicotinic acetylcholine receptor (nAChR) antagonist, differing from traditional neonicotinoids,
makes it a valuable tool for managing insecticide resistance. This technical guide provides an
in-depth overview of Flupyrimin's insecticidal spectrum, efficacy against key target pests, and
the experimental methodologies used to determine its activity.

Introduction

Flupyrimin, developed by Meiji Seika Pharma and Mitsui Chemicals Agro Inc., is a
pyridylideneamine insecticide.[1] It offers a unique biological profile characterized by high
efficacy against major rice pests, including those that have developed resistance to existing
insecticides.[2] Notably, Flupyrimin exhibits a favorable safety profile towards pollinators, a
critical aspect in modern pest management strategies.[3][4] This document synthesizes
available data on Flupyrimin's insecticidal activity, focusing on its target pest spectrum and
providing insights into the scientific protocols for its evaluation.

Mode of Action
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Flupyrimin acts as a competitive modulator of the nicotinic acetylcholine receptor (hAAChR).[3]
Unlike many other neonicotinoid insecticides that are nAChR agonists, Flupyrimin functions as
an antagonist.[2][3] This means it binds to the receptor but does not activate it, thereby
blocking the normal transmission of nerve impulses. This distinct binding mechanism is
believed to be the reason for its effectiveness against pest populations that are resistant to
conventional neonicotinoids like imidacloprid.[3][4]

Below is a diagram illustrating the signaling pathway at the insect synapse and the antagonistic
action of Flupyrimin.
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Figure 1: Simplified diagram of Flupyrimin's antagonistic action at the insect nAChR.

Insecticidal Spectrum and Target Pests
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Flupyrimin has demonstrated a broad spectrum of activity against various insect orders, with a
particular emphasis on rice pests.

Primary Target Pests

The primary target pests for Flupyrimin are major insect pests of rice:

Brown Plant Hopper (BPH) (Nilaparvata lugens)[1]

Yellow Stem Borer (YSB) (Scirpophaga incertulas)[1]

White-backed Planthopper (Sogatella furcifera)[4]

Rice Water Weevil (Lissorhoptrus oryzophilus)

Stink Bugs (various species)

Broader Insecticidal Spectrum

Studies have shown Flupyrimin to be effective against a wider range of pests, including
species in the orders Hemiptera, Lepidoptera, Thysanoptera, and Diptera. A study by Onozaki
et al. (2017) evaluated the insecticidal activities of Flupyrimin against a diverse range of target
pests. The results are summarized in the table below.

Data Presentation

The following tables summarize the quantitative data on the efficacy of Flupyrimin against
various insect pests.

Table 1: Insecticidal Activities of Flupyrimin Against Various Insect Species
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Pest Common Application  Efficacy
. Order . Value
Species Name Method Metric
Nilaparvata Brown ) ]
Hemiptera Foliar Spray LC90 0.78 ppm
lugens Planthopper
Sogatella White-backed ] ]
) Hemiptera Foliar Spray LC90 0.20 ppm
furcifera Planthopper
Laodelphax Small Brown ] ]
] Hemiptera Foliar Spray LC90 1.2 ppm
striatellus Planthopper
Nephotettix Green Rice ) ]
o Hemiptera Foliar Spray LC90 3.1 ppm
cincticeps Leafhopper
Aphis ) ] ]
- Cotton Aphid Hemiptera Foliar Spray LC90 >50 ppm
gossypii
Trialeurodes Greenhouse ) )
) ) Hemiptera Soil Drench LC90 0.31 mg/plant
vaporariorum  Whitefly
Trigonotylus Rice Leaf ) ]
o Hemiptera Foliar Spray LC90 1.6 ppm
caelestialium Bug
Frankliniella Western _
) ) ) Thysanoptera  Foliar Spray LC90 6.2 ppm
occidentalis Flower Thrips
Plutella Diamondback ) ]
Lepidoptera Foliar Spray LC90 0.39 ppm
xylostella Moth
Oulema Rice Leaf _
Coleoptera Foliar Spray LC90 0.78 ppm
oryzae Beetle
Musca ) Topical
] House Fly Diptera o LD90 0.024 p gffly
domestica Application

Data sourced from Onozaki et al. (2017). The specific experimental conditions for these values

were detailed in the supplementary materials of the publication, which were not publicly

accessible.

Table 2: Field Efficacy of Flupyrimin Formulations Against Rice Pests
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| Formulation | Target Pest | Efficacy Metric | Observation | | --- | --- | --- | | Flupyrimin 2% GR |
Yellow Stem Borer (YSB) & Brown Plant Hopper (BPH) | Control | Delivers top-of-the-industry

control.[1][5] | | Flupyrimin 10% SC | Brown Plant Hopper (BPH) | Control | Targets BPH at a

later stage of infestation.[1][5] |

Information based on product launch announcements and may not represent peer-reviewed
data.

Experimental Protocols

Detailed experimental protocols for the insecticidal bioassays reported in the primary literature
(Onozaki et al., 2017) were not available in the public domain. However, based on standard
entomological testing procedures for rice pests, a representative methodology is described
below.

Insect Rearing

o Planthoppers and Leafhoppers: Rearing is typically conducted on rice seedlings (e.g., TN1
variety) in a controlled environment with regulated temperature, humidity, and photoperiod.

o Lepidopteran Pests (e.g., Diamondback Moth): Larvae are reared on artificial diets or host
plant leaves (e.g., cabbage) under controlled laboratory conditions.

o Other Pests: Rearing methods are adapted to the specific biology of the insect, such as
using specific host plants or artificial media.

Bioassay Methods

o Preparation of Test Solutions: Flupyrimin is dissolved in a suitable solvent (e.g., acetone
with a surfactant) and then diluted with distilled water to create a series of concentrations.

» Treatment Application: Rice seedlings or host plant leaves are sprayed with the test solutions
until runoff. Control plants are treated with a solvent-water mixture without the active
ingredient.

 Insect Infestation: After the treated foliage has dried, a known number of test insects (e.g.,
10-20 individuals of a specific developmental stage) are released onto the plants.
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 Incubation and Observation: The infested plants are maintained in a controlled environment.
Mortality is assessed at specified time intervals (e.g., 24, 48, and 72 hours) after treatment.

o Preparation of Test Solutions: Serial dilutions of Flupyrimin in a volatile solvent like acetone
are prepared.

e Application: A precise volume (e.g., 0.1-1 pL) of the test solution is applied to the dorsal
thorax of each insect using a micro-applicator. Control insects are treated with the solvent
only.

o Observation: Treated insects are held in containers with access to food and water. Mortality
is recorded at regular intervals.

o Treatment: A specified volume of the Flupyrimin solution is applied to the soil of potted host
plants.

o Uptake Period: The plants are allowed a period for the insecticide to be taken up by the roots
and translocated systemically.

« Infestation and Observation: The plants are then infested with the target pests, and mortality
is assessed over time as described for the foliar spray method.

The following diagram illustrates a general workflow for a laboratory-based insecticidal
bioassay.
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Figure 2: General experimental workflow for insecticidal bioassays.
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Conclusion

Flupyrimin is a promising insecticide with a distinct mode of action that provides effective
control against a range of important agricultural pests, particularly in rice cultivation. Its efficacy
against insecticide-resistant strains of planthoppers highlights its potential as a valuable
component of integrated pest management and insecticide resistance management programs.
Further research, especially from field trials under diverse geographical and ecological
conditions, will continue to refine our understanding of its optimal use and placement in pest
control strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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